Cas no 2411274-76-3 (Propanamide, 2-chloro-N-[3-[(3-chlorophenyl)methyl]tetrahydro-3-furanyl]-)

• Product Name: Propanamide, 2-chloro-N-[3-[(3-chlorophenyl)methyl]tetrahydro-3-furanyl]-
• CAS No: 2411274-76-3
• MF: C₁₄H₁₇Cl₂NO₂
• MW: 302.196282148361
• CID: 5360491
• Update Time: 2025-06-15

Propanamide, 2-chloro-N-[3-[(3-chlorophenyl)methyl]tetrahydro-3-furanyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-chloro-N-[3-[(3-chlorophenyl)methyl]tetrahydro-3-furanyl]-

• Inchi： 1S/C14H17Cl2NO2/c1-10(15)13(18)17-14(5-6-19-9-14)8-11-3-2-4-12(16)7-11/h2-4,7,10H,5-6,8-9H2,1H3,(H,17,18)
• InChI Key： WUGYVTWNAMTQBT-UHFFFAOYSA-N
• SMILES： C(NC1(CC2=CC=CC(Cl)=C2)CCOC1)(=O)C(Cl)C

Additional information on Propanamide, 2-chloro-N-[3-[(3-chlorophenyl)methyl]tetrahydro-3-furanyl]-

Comprehensive Overview of Propanamide, 2-chloro-N-[3-[(3-chlorophenyl)methyl]tetrahydro-3-furanyl]- (CAS No. 2411274-76-3)

In the realm of specialized chemical compounds, Propanamide, 2-chloro-N-[3-[(3-chlorophenyl)methyl]tetrahydro-3-furanyl]- (CAS No. 2411274-76-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of chlorinated amides, which are widely studied for their diverse functionalities. Researchers and industries are increasingly exploring its synthesis, molecular interactions, and possible uses in fields such as pharmaceutical intermediates and agrochemical research.

The molecular structure of Propanamide, 2-chloro-N-[3-[(3-chlorophenyl)methyl]tetrahydro-3-furanyl]- features a tetrahydrofuran ring linked to a chlorophenyl group, which contributes to its steric and electronic characteristics. This configuration is particularly intriguing for scientists investigating bioactive molecules or small-molecule inhibitors. Recent trends in drug discovery highlight the demand for such compounds, as they often serve as key building blocks in the development of targeted therapies.

One of the most searched questions related to this compound revolves around its synthetic pathways. Current literature suggests that Propanamide, 2-chloro-N-[3-[(3-chlorophenyl)methyl]tetrahydro-3-furanyl]- can be synthesized through multi-step organic reactions, including amide coupling and halogenation. These methods are frequently discussed in organic chemistry forums and research publications, reflecting the compound's relevance in modern synthetic chemistry. Additionally, its solubility and stability under various conditions are critical parameters for industrial applications.

From an environmental and sustainability perspective, the compound's ecological impact is another hot topic. With growing emphasis on green chemistry, researchers are evaluating safer alternatives or catalytic processes to minimize waste during its production. This aligns with global initiatives to reduce the carbon footprint of chemical manufacturing, making Propanamide, 2-chloro-N-[3-[(3-chlorophenyl)methyl]tetrahydro-3-furanyl]- a subject of interest in sustainable innovation discussions.

In the context of analytical chemistry, advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize this compound. These methods ensure high purity and accurate identification, which are essential for its intended applications. The compound's spectral data and chromatographic behavior are often shared in open-access databases, facilitating collaboration among scientists worldwide.

Another area of interest is the compound's potential role in material science. Its unique molecular architecture could inspire the design of novel polymers or coating materials with enhanced properties. As industries seek high-performance additives, Propanamide, 2-chloro-N-[3-[(3-chlorophenyl)methyl]tetrahydro-3-furanyl]- may offer innovative solutions.

In summary, Propanamide, 2-chloro-N-[3-[(3-chlorophenyl)methyl]tetrahydro-3-furanyl]- (CAS No. 2411274-76-3) represents a versatile compound with broad scientific and industrial implications. Its study bridges multiple disciplines, from organic synthesis to environmental science, making it a valuable subject for ongoing research. As technology advances, further discoveries about its applications and optimized production methods are anticipated.